N-[4-(2-amino-2-oxoethoxy)phenyl]nicotinamide

• IUPAC Name: N-[4-(2-amino-2-oxoethoxy)phenyl]pyridine-3-carboxamide
• InChI: InChI=1S/C14H13N3O3/c15-13(18)9-20-12-5-3-11(4-6-12)17-14(19)10-2-1-7-16-8-10/h1-8H,9H2,(H2,15,18)(H,17,19)
• InChI Key: HHMODGQLPFXRTA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C(=O)NC2=CC=C(C=C2)OCC(=O)N
• Molecular Formula: C14H13N3O3
• Molecular Weight: 271.27 g/mol

Description

N-[4-(2-amino-2-oxoethoxy)phenyl]nicotinamide, commonly known as 4AN, is a chemical compound with potential applications in scientific research. It is a derivative of nicotinamide and has been studied for its potential as an anti-inflammatory and anti-cancer agent.

Scientific Research Applications

4AN has been studied for its potential as an anti-inflammatory and anti-cancer agent. It has been shown to inhibit the production of inflammatory cytokines and chemokines, as well as the proliferation of cancer cells. 4AN has also been studied for its potential in treating Alzheimer's disease, as it has been shown to improve cognitive function in animal models.

Mechanism of Action

The mechanism of action of 4AN is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in inflammation and cancer cell proliferation. It has also been shown to activate the Nrf2 pathway, which plays a role in cellular defense against oxidative stress.
Biochemical and Physiological Effects
Studies have shown that 4AN has anti-inflammatory and anti-cancer effects in vitro and in vivo. It has also been shown to improve cognitive function in animal models of Alzheimer's disease. However, more research is needed to fully understand the biochemical and physiological effects of 4AN.

Advantages and Limitations for Lab Experiments

One advantage of using 4AN in lab experiments is that it is relatively easy to synthesize. However, one limitation is that it is not yet widely available, which may limit its use in some research settings.

Future Directions

There are several potential future directions for research on 4AN. One area of interest is its potential as a treatment for Alzheimer's disease. Further studies are needed to determine the optimal dosage and treatment regimen for this application. Another area of interest is its potential as an anti-cancer agent. More research is needed to fully understand the mechanism of action and potential side effects of 4AN in this context. Finally, 4AN may have potential applications in other areas of research, such as inflammation and oxidative stress. Further studies are needed to explore these possibilities.

Synthesis Methods

The synthesis of 4AN involves the reaction of 4-aminophenol with 2-chloroacetyl chloride to form 4-(2-chloroacetylamino)phenol. This compound is then reacted with nicotinamide to produce N-[4-(2-chloroacetylamino)phenyl]nicotinamide. Finally, the compound is treated with sodium hydroxide to remove the chloroacetyl group and form N-[4-(2-amino-2-oxoethoxy)phenyl]nicotinamide.